Cas no 34108-21-9 (Methyl 2-cyclopropylacetate)

• Product Name: Methyl 2-cyclopropylacetate
• CAS No: 34108-21-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD12031699
• CID: 322820
• PubChem ID: 317679
• Update Time: 2025-05-19

Methyl 2-cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyclopropylacetate
• Cyclopropaneacetic acid, methyl ester
• Methyl cyclopropyl acetate
• 2-cyclopropylacetic acid methyl ester
• AC1L7WI2
• CTK4H1749
• cyclopropylacetic acid methyl ester
• cyclopropyl-acetic acid methyl ester
• Cyclopropyl-essigsaeure-methylester
• methyl 2-cylopropylacetate
• NSC250978
• SureCN2036054
• METHYL CYCLOPROPYLACETATE
• CRBILHZMYDIQRQ-UHFFFAOYSA-N
• Cyclopropaneaceticacid, methyl ester
• PB20704
• AB0071316
• Z380123290
• AMY34208
• 34108-21-9
• Cyclopropyl-essigsaeure-methylester; methyl 2-cylopropylacetate;
• AS-30957
• FT-0688496
• A875101
• MFCD12031699
• SY042186
• NSC-250978
• starbld0000600
• EN300-100018
• DTXSID10312166
• AKOS009291419
• SCHEMBL2036054
• CS-0112851

• MDL： MFCD12031699
• Inchi： 1S/C6H10O2/c1-8-6(7)4-5-2-3-5/h5H,2-4H2,1H3
• InChI Key： CRBILHZMYDIQRQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CC1)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• LogP: 0.95950

Additional information on Methyl 2-cyclopropylacetate

Comprehensive Guide to Methyl 2-cyclopropylacetate (CAS No. 34108-21-9): Properties, Applications, and Industry Insights

Methyl 2-cyclopropylacetate (CAS No. 34108-21-9) is a versatile ester compound widely utilized in organic synthesis, fragrance formulation, and pharmaceutical intermediates. Its unique cyclopropyl structure and ester functionality make it a valuable building block for researchers and industrial applications. This article delves into its chemical properties, synthesis methods, and emerging trends, addressing common queries like "How is Methyl 2-cyclopropylacetate used in flavor chemistry?" or "What are the safety precautions for handling CAS 34108-21-9?".

The molecular formula of Methyl 2-cyclopropylacetate is C₆H₁₀O₂, featuring a methyl ester group attached to a cyclopropylacetic acid backbone. With a boiling point of approximately 145–150°C and a density of 0.98 g/cm³, this colorless liquid exhibits moderate polarity, making it soluble in common organic solvents like ethanol and ether. Recent studies highlight its role in sustainable chemistry, particularly in the development of bio-based solvents—a topic trending in green chemistry forums.

In the fragrance industry, Methyl 2-cyclopropylacetate is prized for its fruity, slightly herbal aroma, often incorporated into perfume formulations and food flavorings. Its stability under acidic conditions makes it ideal for extended-release scents, a feature frequently searched by cosmetic chemists. Notably, its low toxicity profile (as per ECHA guidelines) aligns with the growing demand for eco-friendly ingredients—a hot topic in consumer product development.

Pharmaceutical applications of CAS 34108-21-9 include its use as an intermediate in API synthesis. The cyclopropyl moiety enhances metabolic resistance in drug molecules, a property explored in recent medicinal chemistry publications. Researchers often query "Can Methyl 2-cyclopropylacetate be used in peptide coupling?"—to which the answer lies in its selective reactivity with amine groups under mild conditions.

From a synthetic perspective, Methyl 2-cyclopropylacetate is typically produced via esterification of 2-cyclopropylacetic acid with methanol, catalyzed by sulfuric acid or enzymatic methods. The shift toward enzyme-catalyzed processes reflects broader industry trends toward energy-efficient manufacturing, a subject dominating chemical engineering discussions. Analytical techniques like GC-MS and NMR are crucial for purity verification, as emphasized in quality control protocols.

Storage recommendations for Methyl 2-cyclopropylacetate include keeping containers tightly sealed in cool, ventilated areas—addressing the popular search term "CAS 34108-21-9 storage conditions". While not classified as hazardous under GHS, proper laboratory handling practices (e.g., PPE usage) are advised, mirroring the occupational safety focus in modern workplaces.

The compound’s market potential is growing, particularly in Asia-Pacific regions where fine chemical production is expanding. Industry reports correlate this with rising demand for specialty esters in agrochemicals—another frequent search theme. Innovations in continuous flow chemistry are also reshaping production scales for intermediates like Methyl 2-cyclopropylacetate, offering answers to queries about "scalable synthesis of cyclopropane derivatives".

Environmental considerations are paramount, with biodegradation studies showing >80% degradation within 28 days (OECD 301B). This positions CAS 34108-21-9 favorably in ESG-compliant supply chains, a critical factor for procurement specialists searching "sustainable ester suppliers". Regulatory compliance spans REACH, FDA 21 CFR, and IFRA standards, ensuring versatility across applications.

Future research directions may explore catalytic asymmetric synthesis of enantiopure Methyl 2-cyclopropylacetate variants—an area gaining traction in chiral chemistry circles. As industries prioritize molecular diversity, this compound’s adaptability ensures sustained relevance, whether in high-value fragrances or next-generation pharmaceutical scaffolds.